Cas no 1807235-86-4 (Ethyl 3-cyano-5-methyl-2-nitrobenzoate)

• Product Name: Ethyl 3-cyano-5-methyl-2-nitrobenzoate
• CAS No: 1807235-86-4
• MF: C₁₁H₁₀N₂O₄
• MW: 234.208102703094
• CID: 5002412
• Update Time: 2025-10-28

Ethyl 3-cyano-5-methyl-2-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-5-methyl-2-nitrobenzoate

• Inchi： 1S/C11H10N2O4/c1-3-17-11(14)9-5-7(2)4-8(6-12)10(9)13(15)16/h4-5H,3H2,1-2H3
• InChI Key： BEBAHFMIIOMANR-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=C(C)C=C(C#N)C=1[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 354
• XLogP3: 2.1
• Topological Polar Surface Area: 95.9

Additional information on Ethyl 3-cyano-5-methyl-2-nitrobenzoate

Ethyl 3-cyano-5-methyl-2-nitrobenzoate (CAS No. 1807235-86-4): A Comprehensive Overview

Ethyl 3-cyano-5-methyl-2-nitrobenzoate (CAS No. 1807235-86-4) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This ester derivative, characterized by its nitro, cyano, and methyl functional groups, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals often search for terms like "Ethyl 3-cyano-5-methyl-2-nitrobenzoate synthesis", "CAS 1807235-86-4 applications", and "nitrobenzoate derivatives" to explore its potential uses.

The molecular structure of Ethyl 3-cyano-5-methyl-2-nitrobenzoate features a benzoate core substituted with a cyano group at the 3-position, a methyl group at the 5-position, and a nitro group at the 2-position. This arrangement contributes to its reactivity and versatility in organic transformations. Recent studies highlight its role in the synthesis of heterocyclic compounds, which are pivotal in drug discovery. Searches such as "nitrobenzoate in medicinal chemistry" and "cyano-substituted benzoates" reflect the growing interest in its pharmacological applications.

In the agrochemical sector, Ethyl 3-cyano-5-methyl-2-nitrobenzoate is explored as a precursor for developing novel pesticides and herbicides. Its nitro and cyano functionalities are known to enhance the bioactivity of agrochemicals, making it a subject of queries like "nitrobenzoate derivatives in agriculture" and "CAS 1807235-86-4 agrochemical uses". The compound's stability under various environmental conditions further boosts its appeal for field applications.

From a material science perspective, Ethyl 3-cyano-5-methyl-2-nitrobenzoate is investigated for its potential in creating advanced polymers and coatings. The cyano group offers sites for cross-linking, while the nitro group can influence the material's electronic properties. This has led to increased searches for "nitrobenzoate-based polymers" and "cyano-functionalized materials", underscoring its relevance in innovative material design.

The synthesis of Ethyl 3-cyano-5-methyl-2-nitrobenzoate typically involves the esterification of 3-cyano-5-methyl-2-nitrobenzoic acid with ethanol under acidic conditions. Optimizing this process is a common research focus, as seen in queries like "synthesis of Ethyl 3-cyano-5-methyl-2-nitrobenzoate" and "CAS 1807235-86-4 preparation methods". Advances in catalytic systems and green chemistry principles are further refining its production.

Market trends indicate a rising demand for Ethyl 3-cyano-5-methyl-2-nitrobenzoate, particularly in regions with robust pharmaceutical and agrochemical industries. Suppliers and researchers frequently search for "CAS 1807235-86-4 suppliers" and "nitrobenzoate pricing trends" to stay updated on availability and cost dynamics. The compound's niche applications ensure its steady position in the specialty chemicals market.

Safety and handling of Ethyl 3-cyano-5-methyl-2-nitrobenzoate are critical considerations, given its reactive functional groups. While not classified as hazardous under standard regulations, proper storage and handling protocols are recommended. Searches like "nitrobenzoate safety data" and "CAS 1807235-86-4 handling guidelines" emphasize the need for informed usage practices.

In conclusion, Ethyl 3-cyano-5-methyl-2-nitrobenzoate (CAS No. 1807235-86-4) stands out as a multifaceted compound with broad applications in research and industry. Its unique structural features and reactivity continue to inspire innovations across multiple sectors, making it a subject of enduring scientific and commercial interest.